Cas no 194301-99-0 (1H-Pyrido[2,3-f]-1,2,3,5-tetrazepine(9CI))
![1H-Pyrido[2,3-f]-1,2,3,5-tetrazepine(9CI) structure](https://www.kuujia.com/scimg/cas/194301-99-0x500.png)
194301-99-0 structure
Product name:1H-Pyrido[2,3-f]-1,2,3,5-tetrazepine(9CI)
1H-Pyrido[2,3-f]-1,2,3,5-tetrazepine(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrido[2,3-f]-1,2,3,5-tetrazepine(9CI)
- 2H-pyrido[2,3-f][1,2,3,5]tetrazepine
- 194301-99-0
- DTXSID80663778
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- Inchi: InChI=1S/C6H5N5/c1-2-5-6(7-3-1)8-4-9-11-10-5/h1-4H,(H,7,8,9,10)
- InChI Key: BNHGANSVGWUPMT-UHFFFAOYSA-N
- SMILES: N1C2C=CC=NC=2N=CN=N1
Computed Properties
- Exact Mass: 147.05465
- Monoisotopic Mass: 147.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 61.5A^2
Experimental Properties
- PSA: 67.35
1H-Pyrido[2,3-f]-1,2,3,5-tetrazepine(9CI) Related Literature
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
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Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
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W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
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